Cas no 13313-45-6 (3-(Methylthio)-N-phenylaniline)

3-(Methylthio)-N-phenylaniline structure
13313-45-6 structure
Product Name:3-(Methylthio)-N-phenylaniline
CAS No:13313-45-6
MF:C13H13NS
MW:215.31402182579
CID:49159
PubChem ID:83333
Update Time:2025-04-18

3-(Methylthio)-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-(Methylthio)-N-phenylaniline
    • 3-methylsulfanyl-N-phenylaniline
    • (3-Methylmercapto-phenyl)-phenyl-amin
    • (3-methylsulfanyl-phenyl)-phenyl-amine
    • 3-(methylsulfanyl)-n-phenylaniline
    • 3-(Methylthio)diphenylamine
    • N-(3-methylthiophenyl)phenylamine
    • Einecs 236-342-4
    • 3-(Methylthio)-diphenylamine
    • 3-(Methylthio)-N-phenylbenzenamine
    • Benzenamine, 3-(methylthio)-N-phenyl-
    • SCHEMBL9187556
    • A926539
    • 3-(Methylthio)phenylaniline
    • AKOS016005590
    • NS00024267
    • J-510904
    • DTXSID7065411
    • 13313-45-6
    • BX9YL26URT
    • FT-0729650
    • DB-062955
    • N1-PHENYL-3-METHYLTHIOANILINE
    • NGTRZJDYCCOXBA-UHFFFAOYSA-N
    • MDL： MFCD11865001
    • Inchi： 1S/C13H13NS/c1-15-13-9-5-8-12(10-13)14-11-6-3-2-4-7-11/h2-10,14H,1H3
    • InChI Key： NGTRZJDYCCOXBA-UHFFFAOYSA-N
    • SMILES： S(C)C1=CC=CC(=C1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 215.07700
  • Monoisotopic Mass: 215.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 4

Experimental Properties

  • Density: 1.14
  • Boiling Point: 352.6°C at 760 mmHg
  • Flash Point: 167°C
  • Refractive Index: 1.639
  • PSA: 37.33000
  • LogP: 4.22510

3-(Methylthio)-N-phenylaniline Security Information

  • Storage Condition：Sealed in dry,2-8°C

3-(Methylthio)-N-phenylaniline Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(Methylthio)-N-phenylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019118512-10g
3-(Methylthio)-N-phenylaniline
 13313-45-6 95%
10g
 400.00 USD 2021-06-16
Crysdot LLC
CD12153398-10g
3-(Methylthio)-N-phenylaniline
 13313-45-6 95+%
10g
 $299 2024-07-23

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